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Compound of Interest

Compound Name: 7-Chloro-2-mercaptobenzoxazole

Cat. No.: B1308705 Get Quote

This technical guide provides an in-depth overview of the spectroscopic properties and

synthetic pathway of 7-Chloro-2-mercaptobenzoxazole, a heterocyclic compound of interest

to researchers in medicinal chemistry and drug development. This document details its infrared

(IR), nuclear magnetic resonance (NMR), and mass spectrometry (MS) data, along with a

detailed experimental protocol for its synthesis.

Physicochemical Properties
Property Value

Chemical Formula C₇H₄ClNOS

Molecular Weight 185.63 g/mol [1][2]

IUPAC Name 7-chloro-3H-1,3-benzoxazole-2-thione[1]

CAS Number 51793-93-2[1][2]

Appearance Light yellow to brown solid

Melting Point 252-256 °C[3]

Synthesis of 7-Chloro-2-mercaptobenzoxazole
The synthesis of 7-Chloro-2-mercaptobenzoxazole is typically achieved through the

cyclization of 2-amino-6-chlorophenol with carbon disulfide.[3] The reaction proceeds via a
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dithiocarbamate intermediate, which then undergoes intramolecular cyclization with the

elimination of water to form the benzoxazole ring system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1308705#spectroscopic-data-nmr-ir-ms-of-7-chloro-
2-mercaptobenzoxazole]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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